Cas no 69513-45-7 (3(2H)-Isoxazolone, 2-(1-chloroethyl)-5-methyl-)

• Product Name: 3(2H)-Isoxazolone, 2-(1-chloroethyl)-5-methyl-
• CAS No: 69513-45-7
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 1737959
• Update Time: 2024-11-27

3(2H)-Isoxazolone, 2-(1-chloroethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 2-(1-chloroethyl)-5-methyl-

• Inchi： 1S/C6H8ClNO2/c1-4-3-6(9)8(10-4)5(2)7/h3,5H,1-2H3
• InChI Key： LHTQOQPSKXCZKU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=O)N1C(Cl)C

Computed Properties

• Exact Mass: 161.02444

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 193.0±42.0 °C(Predicted)
• PSA: 29.54
• pka: -2.62±0.40(Predicted)